4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(4,6-dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C16H19N5O2/c1-11-8-12(2)19-16(18-11)20-6-7-21(15(22)10-20)13-4-5-17-14(9-13)23-3/h4-5,8-9H,6-7,10H2,1-3H3
• InChI Key: HZPRUWKGMSPNMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC)C
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one, also known as DMPP, is a synthetic compound that has been extensively studied for its potential applications in various fields of scientific research. DMPP is a piperazine derivative that has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in many different areas of study.

Mechanism of Action

4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is thought to act as a positive allosteric modulator of certain neurotransmitter receptors, including nicotinic acetylcholine receptors and N-methyl-D-aspartate receptors. By binding to these receptors, 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one enhances their activity and can lead to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of synaptic plasticity, and the induction of long-term potentiation. 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has also been found to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for a range of conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one in laboratory experiments is its ability to selectively modulate specific receptors and signaling pathways, allowing researchers to investigate the effects of these molecules in a controlled manner. However, one limitation of 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is that it may not accurately reflect the effects of endogenous signaling molecules, and its use may need to be validated in vivo.

Future Directions

There are many potential future directions for research involving 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one, including its use as a tool for investigating the mechanisms of action of various drugs and natural compounds. 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one may also have potential therapeutic applications, particularly in the treatment of neurological and inflammatory conditions. Further research is needed to fully understand the potential applications of 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one and to develop new compounds based on its structure and activity.

Synthesis Methods

4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one can be synthesized using a variety of methods, including the reaction of 4,6-dimethyl-2-aminopyrimidine with 2-methoxypyridine-4-carboxaldehyde in the presence of a suitable catalyst. Other methods include the use of N-alkylation reactions or the use of piperazine derivatives as starting materials.

Scientific Research Applications

4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been found to have a wide range of applications in scientific research, including its use as a tool for studying the mechanisms of action of various biological molecules and pathways. 4-(4,6-Dimethylpyrimidin-2-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been used to study the effects of neurotransmitters and other signaling molecules, as well as to investigate the role of ion channels and other membrane proteins in cellular signaling.